1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(2-bromo-4,5-dimethoxyphenyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C19H22BrFN2O2/c1-24-18-11-14(15(20)12-19(18)25-2)13-22-7-9-23(10-8-22)17-6-4-3-5-16(17)21/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: BXIYCSZEGRRIRA-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C(=C1)CN2CCN(CC2)C3=CC=CC=C3F)Br)OC
• Molecular Formula: C19H22BrFN2O2
• Molecular Weight: 409.3 g/mol

Description

1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine, also known as BDBF, is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential use in scientific research applications, particularly in the field of neuroscience. In

Mechanism of Action

1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine acts as a reuptake inhibitor of serotonin and dopamine, which increases the levels of these neurotransmitters in the brain. This leads to an increase in mood and a reduction in anxiety and depression symptoms. Additionally, 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models.
Biochemical and Physiological Effects:
1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to increase the levels of serotonin and dopamine in the brain, which leads to an increase in mood and a reduction in anxiety and depression symptoms. Additionally, 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine in lab experiments is its high affinity for the serotonin transporter (SERT) and the dopamine transporter (DAT), which makes it a useful tool for studying the role of these neurotransmitters in the brain. Additionally, 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been shown to have anxiolytic and antidepressant effects in animal models, which makes it a useful tool for studying the mechanisms underlying these disorders.
One of the limitations of using 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine in lab experiments is its potential for abuse. 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been shown to have psychoactive effects in humans, which makes it a potential drug of abuse. Therefore, caution should be taken when handling 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine in the lab.

Future Directions

There are several future directions for research on 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine. One area of interest is the development of new antidepressant and anxiolytic drugs based on the structure of 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine. Additionally, further research is needed to understand the mechanisms underlying the anxiolytic and antidepressant effects of 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine. Finally, studies are needed to determine the safety and efficacy of 1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine in humans, particularly in the treatment of psychiatric disorders.

Scientific Research Applications

1-(2-bromo-4,5-dimethoxybenzyl)-4-(2-fluorophenyl)piperazine has been studied extensively for its potential use in scientific research applications, particularly in the field of neuroscience. It has been shown to have affinity for the serotonin transporter (SERT) and the dopamine transporter (DAT), which are important targets for the treatment of psychiatric disorders such as depression and anxiety.